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Compound Focus: 6-bromohex-2-yne

CAS No.: 55402-12-5

Cat. No.: S2901283

Get Quote

Chemical Profile of 6-Bromohex-2-yne

For a quick reference, here are the core identifiers and properties of 6-Bromohex-2-yne:

Property Description

CAS Number 55402-12-5 [1] [2] [3]

Molecular Formula C₆H₉Br [1] [3] [4]

Molecular Weight 161.04 g/mol [1] [3]

IUPAC Name 6-bromohex-2-yne [1] [2]

Structure (SMILES) CC#CCCCBr [1] [3] [4]

Physical Form Liquid [2]

Purity Available at ≥95% to ≥98% [2] [3]

Reactivity and Handling Guidelines
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The compound's structure features both a terminal bromoalkane and an internal alkyne, making it reactive

and useful as a synthetic building block [1].

Safety and Storage

Storage Temperature: Store sealed in dry conditions at 2-8°C [3]. One supplier also lists a storage

temperature of 4°C [2].
Hazard Classification: It is classified as a dangerous good. The Safety Data Sheet (SDS) indicates

the following hazard statements [3]:
H226: Flammable liquid and vapour.

H315: Causes skin irritation.
H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
Shipping: This compound typically incurs hazardous material (HazMat) shipping fees, though these

can be avoided in some cases with specific packaging [3].

Synthetic Applications

Its primary value lies in its dual functionality, which enables several types of chemical transformations [1]:

Click Chemistry: The terminal alkyne can efficiently participate in click reactions for selective carbon-

carbon bond formation.
C-C Coupling Reactions: The bromine atom can be substituted with other carbon-containing groups

via various coupling reactions.
Medicinal Chemistry & Bioconjugation: It serves as a versatile starting material for synthesizing

drug candidates or for attaching biomolecules to other entities.

How to Determine Solvent Stability

Since specific solvent stability data is unavailable, you can establish it experimentally using standard

analytical techniques. The workflow for such an investigation is outlined below:
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Start: Prepare 6-Bromohex-2-yne
Solutions in Test Solvents

Incubate samples under
controlled conditions

(Temperature, Time, Atmosphere)

Withdraw aliquots
at predetermined time intervals

Analyze samples using:
- TLC (Thin Layer Chromatography)

- GC (Gas Chromatography)
- NMR (Nuclear Magnetic Resonance)

Quantify decomposition:
- Loss of starting material
- Appearance of new peaks

Establish stability profile
for each solvent

Click to download full resolution via product page

Suggested Experimental Methodology

Sample Preparation: Prepare solutions of 6-bromohex-2-yne in a range of anhydrous solvents

(e.g., DMSO, DMF, acetonitrile, THF, dichloromethane) under an inert atmosphere like argon or
nitrogen [1].
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Monitoring: Use Thin Layer Chromatography (TLC) for quick checks and Gas Chromatography
(GC) or NMR spectroscopy for precise quantification. Compare the degradation over time against a
fresh standard.

Analysis: The stability profile is determined by the rate of parent compound loss and the formation of
decomposition products.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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